Cas no 14818-62-3 (Acetamide,N,N'-1,2-phenylenebis[2,2,2-trifluoro- (9CI))

• Product Name: Acetamide,N,N'-1,2-phenylenebis[2,2,2-trifluoro- (9CI)
• CAS No: 14818-62-3
• MF: C₁₀H₆F₆N₂O₂
• MW: 300.157263278961
• CID: 191481
• PubChem ID: 264148
• Update Time: 2025-04-19

Acetamide,N,N'-1,2-phenylenebis[2,2,2-trifluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• AC1NMJLN
• CTK0E8943
• Di-trifluoracetyl-diaminohexan-(1,6)
• Di-trifluoracetyl-phenylendiamin-(1,2)
• N,N'-bis(carbotrifluoromethyl)-orthophenylenediamine
• N,N'-Trifluoracetylhexamethylendiamin
• N.N'-Hexandiylbis(trifluoracetamid)
• 2,2,2-Trifluoro-N-[2-(2,2,2-trifluoro-acetylamino)-phenyl]-acetamide
• 2,2,2-trifluoro-N-[2-[(2,2,2-trifluoroacetyl)amino]phenyl]acetamide
• N,N'-(1,2-Phenylene)bis(trifluoroethanimidic acid)
• AKOS003888869
• NSC-99067
• DTXSID00933329
• NSC99067
• 14818-62-3
• Acetamide,N,N'-1,2-phenylenebis[2,2,2-trifluoro- (9CI)

• Inchi： 1S/C10H6F6N2O2/c11-9(12,13)7(19)17-5-3-1-2-4-6(5)18-8(20)10(14,15)16/h1-4H,(H,17,19)(H,18,20)
• InChI Key： FPBBQCMIENMBEO-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=CC=1NC(C(F)(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 300.03338
• Monoisotopic Mass: 300.03334641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2